Cas no 104463-50-5 (5-Butyl-5-methyl-1-pyrroline 1-oxide)

• Product Name: 5-Butyl-5-methyl-1-pyrroline 1-oxide
• CAS No: 104463-50-5
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 213733
• PubChem ID: 128580
• Update Time: 2025-04-19

5-Butyl-5-methyl-1-pyrroline 1-oxide Chemical and Physical Properties

Names and Identifiers

• 5-Butyl-5-methyl-1-pyrroline 1-oxide
• 2-butyl-2-methyl-1-oxido-3,4-dihydropyrrol-1-ium
• 5-Bmpo
• 5-n-butyl-5-methyl-1-pyrroline N-oxide
• AC1L2U1O
• ACMC-1BPDO
• AG-D-16722
• CTK0I1784
• 104463-50-5
• SCHEMBL8643658

• Inchi： 1S/C9H17NO/c1-3-4-6-9(2)7-5-8-10(9)11/h8H,3-7H2,1-2H3
• InChI Key： OMTJVZGFTLFFBH-UHFFFAOYSA-N
• SMILES： [O-][N+]1=CCCC1(C)CCCC

Computed Properties

• Exact Mass: 155.13111
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 28.8Ų

Experimental Properties

• PSA: 26.07